2-(difluoromethyl)-4H-chromen-4-one

• IUPAC Name: 2-(difluoromethyl)chromen-4-one
• InChI: InChI=1S/C10H6F2O2/c11-10(12)9-5-7(13)6-3-1-2-4-8(6)14-9/h1-5,10H
• InChI Key: GKIYUOSVTAOJHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(F)F
• Molecular Formula: C10H6F2O2
• DSSTOX Substance ID: DTXSID30351971
• Molecular Weight: 196.15 g/mol
• CAS RN: 156909-07-8

Description

2-(difluoromethyl)-4H-chromen-4-one, also known as DFCMO, is a chemical compound that is widely used in scientific research for its unique properties. This compound is a derivative of the naturally occurring coumarin, which has been found to have various biological activities. DFCMO has been synthesized using different methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Synthesis Methods

• Researchers Xiang and Yang (2014) developed a facile and efficient synthetic strategy for 3-((trifluoromethyl)thio)-4H-chromen-4-one, demonstrating its synthesis under mild conditions, highlighting its insensitivity to air and moisture (H. Xiang & Chunhao Yang, 2014).
• Zhang et al. (2019) presented a simple protocol for synthesizing difluoromethylthiolated chromen-4-ones, offering a practical and efficient approach with readily available starting materials (Pingshun Zhang et al., 2019).

Chemical Transformations and Applications

• Zhou et al. (2013) developed an efficient synthesis of 2-arylideneamino-3-aryl-4H-furo[3,2-c]chromen-4-ones, a compound with biologically intriguing structures that may have broad biomedical applications (Zhengquan Zhou et al., 2013).
• Dekamin, Eslami, and Maleki (2013) described the environmentally friendly synthesis of diverse 2-amino-4H-chromen derivatives, showcasing an approach that is clean, transition metal-free, and offers high yields (M. Dekamin, M. Eslami, & A. Maleki, 2013).

Environmental and Green Chemistry

• Ranjbar-Karimi, Hashemi-Uderji, and Mousavi (2011) explored a benign synthesis route for 2H-chromen-2-ones derivatives, highlighting the application of selectfluor catalyst for an environmentally friendly process (R. Ranjbar‐Karimi, S. Hashemi-Uderji, & M. Mousavi, 2011).
• Kumar and Rao (2012) achieved an expeditious synthesis of 4H-chromenes using an eco-friendly, noncorrosive, and reusable catalytic system, emphasizing the importance of catalyst and solvent choice in green chemistry (Anil Kumar & M. S. Rao, 2012).

Medicinal Chemistry and Drug Design

• Rodriguez Aristegui et al. (2006) focused on the synthesis of 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl triflate, a key precursor for DNA-dependent protein kinase inhibitors, crucial in medicinal chemistry (Sonsoles Rodriguez Aristegui et al., 2006).

Mechanism of Action

The mechanism of action of difluoromethyl-containing compounds can vary widely depending on the specific compound and its biological target. For example, eflornithine, a difluoromethyl-containing compound, acts as an inhibitor of ornithine decarboxylase.

Safety and Hazards

The safety and hazards associated with a specific compound would depend on its exact chemical structure and properties. For example, some difluoromethyl-containing compounds can cause skin burns and eye damage.

Future Directions

The field of difluoromethylation has seen significant advances in recent years, particularly in the development of new difluoromethylation reagents. Future research may focus on further improving these methods and exploring new applications for difluoromethyl-containing compounds.